Cas no 855750-87-7 ([2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine)

• Product Name: [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine
• CAS No: 855750-87-7
• MF: C₁₆H₃₀N₅O₃
• MW: 340.441103458405
• MDL: MFCD31720295
• CID: 2601178
• Update Time: 2025-07-16

[2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Azido diglycine DCHA
• [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine

• MDL： MFCD31720295
• Inchi： 1S/C12H23N.C4H6N4O3/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;5-8-7-1-3(9)6-2-4(10)11/h11-13H,1-10H2;5H,1-2H2,(H-,6,9,10,11)/p+1
• InChI Key： WRHLRRUQKOIUEF-UHFFFAOYSA-O
• SMILES： O=C(CN=[N+]=N)NCC(=O)O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 323
• Topological Polar Surface Area: 116

Additional information on [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine

Introduction to [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine (CAS No. 855750-87-7)

[2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine (CAS No. 855750-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine is composed of a central imino-iminoazanium core linked to a carboxymethylamino group and an N-cyclohexylcyclohexanamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The carboxymethylamino group can participate in hydrogen bonding and ionic interactions, while the N-cyclohexylcyclohexanamine moiety provides hydrophobicity and steric bulk, which can influence the compound's solubility and membrane permeability.

The synthesis of [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine typically involves multistep reactions, starting from readily available starting materials. One common approach is to first synthesize the carboxymethylamino intermediate, followed by coupling with the imino-iminoazanium core and finally functionalizing with the N-cyclohexylcyclohexanamine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, reducing the overall cost and improving the yield of the final product.

In terms of biological properties, [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine has been shown to exhibit a range of activities that make it a valuable candidate for drug development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit certain kinases and proteases, which are key targets in cancer and inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in neurodegenerative disorders.

Recent research has also focused on understanding the mechanism of action of [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine. Molecular dynamics simulations and X-ray crystallography have provided insights into how this compound interacts with its target proteins. These studies have revealed that the compound binds to specific pockets within the target proteins, leading to conformational changes that affect enzyme activity or protein-protein interactions. This detailed understanding is crucial for optimizing the compound's structure for enhanced potency and selectivity.

Clinical trials are an essential step in translating laboratory findings into therapeutic applications. While [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine is still in preclinical stages, early results are promising. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These findings support further development towards clinical trials.

In conclusion, [2-(Carboxymethylamino)-2-oxoethyl]imino-iminoazanium;N-cyclohexylcyclohexanamine (CAS No. 855750-87-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies aim to further elucidate its mechanism of action and optimize its properties for clinical use.